2-ethoxy-6-((E)-{[4-(methylthio)phenyl]imino}methyl)phenol

• IUPAC Name: 2-ethoxy-6-[(4-methylsulfanylphenyl)iminomethyl]phenol
• InChI: InChI=1S/C16H17NO2S/c1-3-19-15-6-4-5-12(16(15)18)11-17-13-7-9-14(20-2)10-8-13/h4-11,18H,3H2,1-2H3
• InChI Key: NVZYKUZRTLQFHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1O)C=NC2=CC=C(C=C2)SC
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol
• CAS No.: 1232818-00-6

Description

“2-ethoxy-6-((E)-{[4-(methylthio)phenyl]imino}methyl)phenol” is a biochemical compound used for proteomics research. It has a molecular formula of C16H17NO2S and a molecular weight of 287.38.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a phenol group with an ethoxy group at the 2-position and a methylthio phenyl imino group at the 6-position.

Scientific Research Applications

Molecular and Computational Structure Characterizations The molecular structure of 2-ethoxy-6-[(phenylimino)methyl]phenol has been characterized by X-ray diffraction, IR, and electronic spectroscopy. Its electronic structure and spectroscopic properties have been further explored through DFT/B3LYP optimization, revealing insights into its enol form stability and potential for various solvent media applications (Albayrak et al., 2010).

Spectroscopic and Structural Analysis A Schiff-base complex featuring 2-{(E)-[2-hydroxyphenyl)imino]methyl}phenol has been synthesized, characterized by UV–VIS and IR spectroscopy, and determined through single crystal X-ray analysis. This compound exhibits different conformations due to intramolecular hydrogen bonds, underscoring its versatility in molecular design and potential applications in materials science (Tunç et al., 2009).

Tautomerism and Radical Scavenging Activity Investigation of Schiff bases for their tautomeric behavior and radical scavenging activities offers valuable insights into their potential therapeutic applications. Such compounds demonstrate significant variability in structural preferences, highlighting their adaptability in pharmaceutical and food industries based on their antiradical activities (Kaştaş et al., 2017).

Nonlinear Optical (NLO) Applications The synthesis and characterization of halo-functionalized Schiff base compounds have shed light on their intramolecular charge transfer and hyper-conjugation interactions. These findings indicate a potential role in nonlinear optical applications due to their stability and optical properties (Ashfaq et al., 2022).